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Chemical Profile of Eplerenone-d3

The table below summarizes the core technical data for Eplerenone-d3, a deuterium-labeled analog of the

pharmaceutical compound Eplerenone [1] [2] [3].

Property Description

Molecular Formula Co4H»7D306 [1] [2] [3]

Molecular Weight 417.51 g/mol [1] [2] [4]

Appearance White solid [2]

Isotopic Enrichment 98% D [2]

Parent Drug Eplerenone [3] [5]

CAS Number (Unlabeled) 107724-20-9 [2] [4]

Storage 2-8°C|[2]

Synonyms Epoxymexrenone-d3; Inspra-d3; SC-66110-d3 [2] [3]

Primary Applications and Mechanism of Action
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Eplerenone-d3 is not a therapeutic agent itself but a critical tool in pharmaceutical research and

development [3].

e Primary Application: It is predominantly used as an internal standard in quantitative bioanalysis [3].
Its deuterated structure allows it to behave almost identically to the unlabeled Eplerenone during
sample processing but be distinguishable by mass spectrometry. This enables highly accurate and
precise measurement of Eplerenone concentration in complex biological matrices like plasma or
serum during pharmacokinetic studies, therapeutic drug monitoring, and metabolic research
[3].

e Mechanism of Action of Parent Drug: The biological activity is derived from its parent compound,
Eplerenone. Eplerenone is a selective aldosterone receptor antagonist [1] [2]. It works by binding
to the mineralocorticoid receptor and blocking the effects of the hormone aldosterone. This blockade
promotes sodium and water excretion while reducing potassium loss, which helps lower blood
pressure and treats heart failure after a heart attack [2].

The following diagram illustrates the role of Eplerenone-d3 in a typical analytical workflow for quantifying

Eplerenone in a biological sample.

© 2026 Smolecule. All rights reserved. 2/5 Tech Support


https://www.smolecule.com/products/s11214097?utm_src=pdf-body
https://veeprho.com/impurities/eplerenone-d3/
https://veeprho.com/impurities/eplerenone-d3/
https://veeprho.com/impurities/eplerenone-d3/
https://www.medchemexpress.com/eplerenone-d3.html?srsltid=AfmBOoqoasRW1tZKlcEq1tz7E0Mw9rc3TcfALjMadv-ghZqGAnQOqkSj
https://isotope-science.alfa-chemistry.com/product/eplerenone-d3-437702.html
https://isotope-science.alfa-chemistry.com/product/eplerenone-d3-437702.html
https://www.smolecule.com/products/s11214097?utm_src=pdf-body
https://www.smolecule.com/products/s11214097?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O I e C U I e Specifications & Pricing

Eplerenone and Eplerenone-d3
have nearly identical
chromatographic properties

Mass spectrometer distinguishes them
by molecular weight difference

Key Advantage of Deuterated Standard

Click to download full resolution via product page

Information Gaps and Limitations
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The search results, while useful for identifying basic properties, lack the in-depth technical data required for

an in-depth guide.

¢ No Detailed Experimental Protocols: The results do not contain step-by-step methodologies for
experiments like sample preparation, LC-MS/MS parameters, or validation data.

¢ No Quantitative Data from Application Studies: Information on key performance metrics, such as
recovery rates, precision, accuracy, or limits of detection in specific assays, is absent.

¢ Limited Information on Signaling Pathways: While the mechanism of action is described, the
search results do not provide detailed pathway illustrations that could be translated into a diagram.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

© 2026 Smolecule. All rights reserved. 4/5 Tech Support


https://www.smolecule.com/products/s11214097?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/eplerenone-d3.html?srsltid=AfmBOoqoasRW1tZKlcEq1tz7E0Mw9rc3TcfALjMadv-ghZqGAnQOqkSj
https://isotope-science.alfa-chemistry.com/product/eplerenone-d3-437702.html
https://veeprho.com/impurities/eplerenone-d3/
https://clearsynth.com/product-category/Stable-Isotopes/Eplerenone-Stable-Isotopes
https://acanthusresearch.com/products/labeled-drug-substance-reference-standards/eplerenone-d3/
https://www.smolecule.com/products/b11214097#eplerenone-d3-stable-isotope-labeled-standard
https://www.smolecule.com/products/b11214097#eplerenone-d3-stable-isotope-labeled-standard
https://www.smolecule.com/products/b11214097#eplerenone-d3-stable-isotope-labeled-standard
https://www.smolecule.com/products/s11214097?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Theoretical Framework & Proof-of-Concept

Specifications & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact

Address: Ontario, CA 91761, United
Your Ultimate Destination for Small-Molecule (aka. States
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com
© 2026 Smolecule. All rights reserved. 5/5 Tech Support


https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s11214097?utm_src=pdf-bulk
https://www.smolecule.com/products/s11214097?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

